Cas no 25344-54-1 ((+)-Corlumidine)

Cordieridine base, molecular formula: c2oh19no6, molecular weight: 369.37.
(+)-Corlumidine structure
(+)-Corlumidine structure
Product Name:(+)-Corlumidine
CAS No:25344-54-1
Molecular Formula:C20H19NO6
Molecular Weight:369.36796
CID:52710
PubChem ID:12303959

(+)-Corlumidine Properties

Names and Identifiers

    • Corlumidine
    • (6R)-6-[(1S)-1,2,3,4-tetrahydro-6-hydroxy-7-methoxy-2-methyl-1-isoquinolinyl]furo[3,4-e]-1,3-benzodioxol-8(6H)-one
    • (+)-Corlumidine
    • (+)-corluMidin
    • (R)-6-((S)-6-Hydroxy-7-methoxy-2-methyl-1,2,3,4-tetrahydro-[1]isochinolyl)-6H-[1,3]dioxolo[4,5-e]isobenzofuran-8-on
    • (R)-6-((S)-6-hydroxy-7-methoxy-2-methyl-1,2,3,4-tetrahydro-[1]isoquinolyl)-6H-[1,3]dioxolo[4,5-e]isobenzofuran-8-one
    • 25344-54-1
    • SCHEMBL12363726
    • FS-7045
    • InChIKey: IDRRBLYLLIIGSH-ZWKOTPCHSA-N
    • Inchi: 1S/C20H19NO6/c1-21-6-5-10-7-13(22)15(24-2)8-12(10)17(21)18-11-3-4-14-19(26-9-25-14)16(11)20(23)27-18/h3-4,7-8,17-18,22H,5-6,9H2,1-2H3/t17-,18+/m0/s1
    • SMILES: COC1C(O)=CC2=C([C@@H]([C@@H]3OC(=O)C4=C5OCOC5=CC=C34)N(CC2)C)C=1

Computed Properties

  • Exact Mass: 369.12100
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 369.12123733g/mol
  • Heavy Atom Count: 27
  • Complexity: 587
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.4
  • Topological Polar Surface Area: 77.5Ų

Experimental Properties

  • LogP: 2.50810
  • PSA: 77.46000
  • Color/Form: Cryst.
  • Density: 1.417

(+)-Corlumidine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Key Organics Ltd
FS-7045-5mg
(+)-Corlumidine
25344-54-1 >95%
5mg
£555.99

(+)-Corlumidine Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:25344-54-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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